![molecular formula C14H23N3O2S B2733226 1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine CAS No. 1396746-47-6](/img/structure/B2733226.png)
1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a piperidine derivative that has been synthesized using various methods, and it has been found to exhibit unique biochemical and physiological effects. In
Scientific Research Applications
Inhibition of Mammalian Topoisomerase II
Research conducted by Wentland et al. (1993) explored the inhibitory activity of a compound structurally similar to "1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine" on mammalian topoisomerase II (topo II). The study demonstrated that specific modifications to the compound's structure could significantly enhance its topo II inhibitory properties, translating into modest in vitro cytotoxicity and in vivo activity against certain cancer cells (Wentland et al., 1993).
Design of Selective 5-HT7 Receptor Ligands
Canale et al. (2016) discussed the N-alkylation of arylsulfonamide derivatives of (aryloxy)ethyl piperidines as a strategy for creating selective 5-HT7 receptor ligands. This approach led to the identification of compounds with potent and selective antagonist properties, demonstrating potential therapeutic applications for CNS disorders (Canale et al., 2016).
Development of Antidepressant Agents
Hvenegaard et al. (2012) investigated the oxidative metabolism of Lu AA21004, a novel antidepressant, highlighting the role of cytochrome P450 and other enzymes in the metabolism of such compounds. This research provides insight into the pharmacokinetics and potential therapeutic applications of novel antidepressant agents (Hvenegaard et al., 2012).
Antibacterial and Biofilm Inhibitory Activities
Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker and evaluated their antibacterial and biofilm inhibitory activities. Their research indicated that certain compounds exhibited strong antibacterial efficacy and significant biofilm inhibition, suggesting potential applications in treating bacterial infections and biofilm-associated diseases (Mekky & Sanad, 2020).
properties
IUPAC Name |
1-cyclopropylsulfonyl-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O2S/c1-11-9-12(2)17(15-11)10-13-5-7-16(8-6-13)20(18,19)14-3-4-14/h9,13-14H,3-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JORGZUBEXKEOLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC2CCN(CC2)S(=O)(=O)C3CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopropylsulfonyl)-4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.